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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826

These application notes provide detailed methodologies for the quantitative analysis of
Reactive Yellow 15, a common azo dye, in various matrices. The protocols are intended for
researchers, scientists, and professionals in drug development and environmental monitoring.
Three primary analytical techniques are covered: UV-Visible Spectrophotometry, High-
Performance Liquid Chromatography (HPLC), and Electrochemical Analysis.

Data Presentation

The following table summarizes the typical quantitative performance parameters for the
analytical methods described. It is important to note that while the data for UV-Visible
Spectrophotometry is well-established for Reactive Yellow 15, the performance characteristics
for HPLC and Electrochemical Analysis are based on methods for similar reactive azo dyes and
would require specific validation for Reactive Yellow 15.
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High-Performance

UV-Visible Liquid Electrochemical
Parameter .
Spectrophotometry Chromatography Analysis
(HPLC)
Measurement of the
Measurement of light Separation based on current response from
Principle absorbance at a polarity, followed by the oxidation or
specific wavelength. UV detection. reduction of the
analyte.
~428 nm (UV
Wavelength (Amax) 428 nm[1] N/A
Detector)

Linearity Range

Typically 1-25 mg/L

(Requires Validation)

Expected: 0.1-50
mg/L (Requires
Validation)

Expected: 0.1-20
mg/L (Requires
Validation)

Limit of Detection
(LOD)

Requires
Experimental

Determination

Expected: 0.01-0.1
mg/L (Requires
Validation)

Expected: 0.01-0.5
UM (Requires
Validation)

Limit of Quantification

(LOQ)

Requires
Experimental

Determination

Expected: 0.05-0.5
mg/L (Requires
Validation)

Expected: 0.05-1.5
UM (Requires
Validation)

Recovery

N/A

Expected: 95-105%

(Requires Validation)

Expected: 90-110%

(Requires Validation)

Primary Applications

Quick screening,
concentration
estimation in simple

matrices.

Accurate
quantification in
complex matrices,
separation from other

dyes.

Sensitive detection in
environmental
samples, potential for

in-situ measurements.

Experimental Protocols
UV-Visible Spectrophotometry
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This protocol outlines the determination of Reactive Yellow 15 concentration in a clear
agueous solution.

1.1. Instrumentation

UV-Visible Spectrophotometer (double or single beam)

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

1.2. Reagents and Materials

o Reactive Yellow 15 (analytical standard)
e Deionized water

1.3. Preparation of Standard Solutions

e Stock Solution (1000 mg/L): Accurately weigh 100 mg of Reactive Yellow 15 standard and
dissolve it in a 100 mL volumetric flask with deionized water. Ensure the dye is completely
dissolved by sonicating if necessary.

o Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 15, 20, 25 mg/L)
by diluting the stock solution with deionized water in volumetric flasks.

1.4. Measurement Procedure

e Set the spectrophotometer to scan a wavelength range of 300-700 nm to determine the
maximum absorbance wavelength (Amax), which should be approximately 428 nm.[1]

¢ Set the instrument to measure absorbance at the determined Amax.
o Use deionized water as a blank to zero the instrument.

o Measure the absorbance of each working standard and the unknown sample(s).
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o Construct a calibration curve by plotting absorbance versus concentration of the standards.

» Determine the concentration of the unknown sample(s) from the calibration curve using their
measured absorbance.

1.5. Workflow Diagram
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Preparation

Weigh Reactive Yellow 15 Standard }—»{ Prepare Stock Solution (1000 mg/L) }—»{ Prepare Working Standards }7

Measurement Analysis
Set Spectrophotometer to Amax (428 nm) }—»

A
Blank with Deionized Water }—p{ Measure Absorbance of Standards & Samples }—» Construct Calibration Curve }—»

Determine Sample Concentration

Preparation

Prepare Mobile Phase Prepare Standard & Sample Solutions

PLC Analysis

Equilibrate HPLC System

¢v Y v

Inject Standards Inject Samples
Data Analysis
Generate Calibration Curve Identify & Integrate Peaks

o

Quantify Reactive Yellow 15
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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